Cas no 2229103-77-7 (O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine)

• Product Name: O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine
• CAS No: 2229103-77-7
• MF: C₉H₁₀ClF₃N₂O
• MW: 254.636711597443
• CID: 6496398
• PubChem ID: 165705146
• Update Time: 2025-10-28

O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine
• O-{2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propyl}hydroxylamine
• EN300-1960132
• 2229103-77-7

• Inchi： 1S/C9H10ClF3N2O/c1-5(4-16-14)7-2-6(9(11,12)13)3-15-8(7)10/h2-3,5H,4,14H2,1H3
• InChI Key： HNJJINMMNBFSCS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C(C)CON

Computed Properties

• Exact Mass: 254.0433751g/mol
• Monoisotopic Mass: 254.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1Ų

Additional information on O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine

Introduction to O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine and Its Applications in Modern Chemical Biology

O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine is a sophisticated organic compound characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2229103-77-7, has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and molecular research. The presence of both chloro and trifluoromethyl substituents in its pyridine core enhances its reactivity and binding affinity, making it a valuable scaffold for developing novel bioactive molecules.

The structural motif of O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine is particularly intriguing from a chemical biology perspective. The pyridine ring, a common pharmacophore in medicinal chemistry, interacts favorably with biological targets such as enzymes and receptors. The chloro group at the 2-position and the trifluoromethyl group at the 5-position introduce electronic and steric effects that modulate the compound's interactions with biological systems. These features make it an attractive candidate for further exploration in the development of therapeutic agents.

In recent years, there has been a surge in research focused on designing molecules with enhanced binding affinity and selectivity. O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine exemplifies this trend, as its structural features are well-suited for optimizing such properties. The hydroxylamine moiety, attached to the propyl chain extending from the pyridine ring, provides a versatile handle for further chemical modifications. This allows researchers to fine-tune the compound's pharmacological profile by introducing additional functional groups or linking it to other bioactive molecules.

One of the most promising applications of O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine lies in its potential use as an intermediate in the synthesis of small-molecule inhibitors. These inhibitors can target various biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The compound's ability to interact with specific enzymes or receptors makes it a valuable building block for designing molecules that can modulate these pathways effectively.

The trifluoromethyl group, a key feature of O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine, is known for its ability to enhance metabolic stability and binding affinity. This property has been widely exploited in drug development, where trifluoromethyl-containing compounds often exhibit improved pharmacokinetic profiles. The presence of this group in the current compound suggests that it may possess similar advantages, making it a compelling candidate for further investigation.

Recent studies have highlighted the importance of computational methods in predicting the biological activity of novel compounds. O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine has been subjected to various computational analyses to elucidate its potential interactions with biological targets. These studies have provided valuable insights into its binding mode and have helped guide the design of more effective derivatives. By leveraging computational tools alongside experimental techniques, researchers can accelerate the discovery process and identify promising candidates for further development.

The propyl chain extending from the pyridine ring in O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine offers another layer of complexity and functionality. This chain can be modified to introduce additional substituents that enhance solubility, bioavailability, or target specificity. Such modifications are crucial for optimizing drug-like properties and ensuring that the final product is both effective and safe for therapeutic use.

In conclusion, O-{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features, including the chloro and trifluoromethyl substituents on the pyridine ring and the hydroxylamine moiety on the propyl chain, make it an attractive scaffold for developing novel bioactive molecules. Further research is warranted to fully explore its applications in therapeutic development and molecular biology.